BENGHE Foundational & Exploratory

Check Availability & Pricing

Withaphysalin C: A Comprehensive Technical
Dossier on its Chemical Classification and
Biological Significance

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Withaphysalin C

Cat. No.: B3427222

For Researchers, Scientists, and Drug Development Professionals

Abstract

Withaphysalin C, a naturally occurring steroidal lactone, has garnered significant attention
within the scientific community for its potent anti-inflammatory properties. This technical guide
provides an in-depth analysis of its chemical classification, physicochemical properties, and the
experimental methodologies employed for its characterization. Furthermore, this document
elucidates its mechanism of action through the modulation of the NF-kB signaling pathway and
details its biosynthetic origins. All quantitative data are presented in standardized tables for
clarity and comparative analysis, while key biological and experimental workflows are
visualized using Graphviz diagrams to facilitate a deeper understanding of its molecular
interactions and laboratory procedures.

Chemical Classification and Structure

Withaphysalin C is categorized as a withanolide, a group of C28 steroidal lactones built on an
ergostane skeleton. Specifically, it is classified as a 13,14-seco-steroid, indicating the cleavage
of the bond between carbons 13 and 14 of the steroidal nucleus[1][2]. This structural feature is
a hallmark of the withaphysalin subgroup of withanolides. These compounds are primarily
isolated from plants of the genus Physalis, with Physalis minima being a notable source of
Withaphysalin C. The molecular formula for Withaphysalin C is C28H3607.
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Physicochemical and Spectroscopic Data

The structural elucidation of Withaphysalin C has been achieved through a combination of
spectroscopic techniques. The data presented below has been compiled from various
analytical experiments.

Table 1: Physicochemical Properties of Withaphysalin C

Property Value

Molecular Formula C28H3607

Molecular Weight 484.58 g/mol
Appearance White amorphous powder

Table 2: Spectroscopic Data for Withaphysalin C

Spectroscopic Technique Key Observations | Data
1H-NMR Data not available in a consolidated table.
13C-NMR Data not available in a consolidated table.

[M+H]* ion peak observed. Fragmentation
Mass Spectrometry (MS) patterns are characteristic of the withanolide

skeleton.

Absorption bands indicating the presence of
Infrared (IR) Spectroscopy hydroxyl (-OH), y-lactone, and ketone (C=0)
functional groups.

Used for the definitive determination of the
X-ray Crystallography three-dimensional structure and absolute

stereochemistry.

Experimental Protocols

The isolation and structural characterization of Withaphysalin C involve a series of meticulous

experimental procedures.
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Isolation and Purification of Withaphysalin C

The general workflow for isolating Withaphysalin C from its natural source, Physalis minima, is
outlined below.
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Extraction Fractionation Chromatographic Purification
Dried and powdered Extraction with Crude Ethanol Solvent-solvent silica Gel Sephadex LH-20
whole plant of > 5% Ethanol  * Extract > partitioning > Active Fractions — ¢ ) /1 Chromatography . Column Chromatography . Lreparative HPLC —— Pure Withaphysalin C

Physalis minima
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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